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Compound of Interest

Compound Name:
Methyl 3-(methylamino)-4-

nitrobenzoate

Cat. No.: B1369292 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended disposal

procedures for Methyl 3-(methylamino)-4-nitrobenzoate (CAS Number: 251643-13-7),

ensuring the safety of laboratory personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions
Methyl 3-(methylamino)-4-nitrobenzoate is an aromatic nitro compound. Compounds in this

class are generally treated as hazardous and potentially mutagenic.[1] Therefore, strict

adherence to safety protocols is essential.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Engineering Controls:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of any dust or vapors.
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Step-by-Step Disposal Protocol
The primary and most crucial step in the disposal of Methyl 3-(methylamino)-4-nitrobenzoate
is to never dispose of it down the drain or in regular waste streams. Aromatic nitro compounds

can be harmful to aquatic life and may persist in the environment.[1]

Containerization:

Place all waste Methyl 3-(methylamino)-4-nitrobenzoate, including any contaminated

materials such as weighing paper or pipette tips, into a clearly labeled, sealed, and

compatible waste container.

The container must be labeled with the full chemical name: "Waste Methyl 3-
(methylamino)-4-nitrobenzoate" and the appropriate hazard symbols.

Segregation:

Keep the waste container for Methyl 3-(methylamino)-4-nitrobenzoate separate from

other laboratory waste streams to avoid accidental mixing with incompatible chemicals.

Consult a Licensed Disposal Company:

The disposal of this chemical must be handled by a licensed and qualified hazardous

waste disposal company. These companies are equipped to manage the incineration or

other specialized treatment methods required for such compounds.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) if available, or

at a minimum, the full chemical name and CAS number (251643-13-7).

Record Keeping:

Maintain accurate records of the amount of waste generated and the date of transfer to

the disposal company. This is a critical component of laboratory safety audits and

regulatory compliance.

Summary of Key Disposal Information
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Parameter Guideline

Chemical Name Methyl 3-(methylamino)-4-nitrobenzoate

CAS Number 251643-13-7[2][3][4][5][6]

Primary Disposal Method
Incineration via a licensed hazardous waste

disposal service.

PPE Requirement
Chemical-resistant gloves, safety

glasses/goggles, lab coat.

Handling Environment Well-ventilated area or chemical fume hood.

"Do Nots"
Do not dispose down the drain. Do not mix with

other waste.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cymitquimica.com/cas/251643-13-7/
https://es.kuujia.com/cas-251643-13-7.html
https://www.scisupplies.eu/products/Methyl-3-methylamino-4-nitrobenzoate-95-0-1g-p728296425
https://www.abmole.cn/literature/251643-13-7-coa.html
https://www.sigmaaldrich.com/SG/en/search/methyl-3-nitrobenzoate-mp?focus=products&page=1&perpage=30&sort=relevance&term=methyl%203%20nitrobenzoate%20mp&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for Methyl 3-(methylamino)-4-nitrobenzoate

Start: Waste Generation
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waste streams

Contact Licensed Hazardous
Waste Disposal Company

Provide Chemical Name
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Record waste transfer details

End: Proper Disposal
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Caption: Workflow for the safe disposal of Methyl 3-(methylamino)-4-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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